Malformin C
Malformin C
Malformin C is a natural fungus-derived bicyclic pentapeptide that has antibacterial properties, particularly against species of Bacillus. Malformin C potently blocks the ability of bleomycin (Item No. 13877) to induce G2 arrest in human T-cell leukemia-derived Jurkat cells (IC50 = 0.9 nM). It less potently abrogates colchicine-induced M phase arrest in Jurkat cells (IC50 = 24 nM). Malformin C inhibits cell growth dose-dependently in Colon 38 and HCT 115 cancer cells (IC50s = 0.27 and 0.18 µM, respectively) but has a low therapeutic index against cancer xenografts when tested in mice.
Brand Name:
Vulcanchem
CAS No.:
59926-78-2
VCID:
VC0163123
InChI:
InChI=1S/C23H39N5O5S2/c1-11(2)7-14-20(30)26-16-9-34-35-10-17(27-21(16)31)22(32)28-18(13(5)6)23(33)25-15(8-12(3)4)19(29)24-14/h11-18H,7-10H2,1-6H3,(H,24,29)(H,25,33)(H,26,30)(H,27,31)(H,28,32)/t14-,15+,16+,17+,18-/m0/s1
SMILES:
CC(C)CC1C(=O)NC2CSSCC(C(=O)NC(C(=O)NC(C(=O)N1)CC(C)C)C(C)C)NC2=O
Molecular Formula:
C23H39N5O5S2
Molecular Weight:
529.7 g/mol
Malformin C
CAS No.: 59926-78-2
Reference Standards
VCID: VC0163123
Molecular Formula: C23H39N5O5S2
Molecular Weight: 529.7 g/mol
| CAS No. | 59926-78-2 |
|---|---|
| Product Name | Malformin C |
| Molecular Formula | C23H39N5O5S2 |
| Molecular Weight | 529.7 g/mol |
| IUPAC Name | (1S,4S,7R,10S,13S)-4,7-bis(2-methylpropyl)-10-propan-2-yl-15,16-dithia-2,5,8,11,19-pentazabicyclo[11.4.2]nonadecane-3,6,9,12,18-pentone |
| Standard InChI | InChI=1S/C23H39N5O5S2/c1-11(2)7-14-20(30)26-16-9-34-35-10-17(27-21(16)31)22(32)28-18(13(5)6)23(33)25-15(8-12(3)4)19(29)24-14/h11-18H,7-10H2,1-6H3,(H,24,29)(H,25,33)(H,26,30)(H,27,31)(H,28,32)/t14-,15+,16+,17+,18-/m0/s1 |
| Standard InChIKey | TZODYIWCRGWHQB-TZNCUMHOSA-N |
| Isomeric SMILES | CC(C)C[C@H]1C(=O)N[C@@H]2CSSC[C@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N1)CC(C)C)C(C)C)NC2=O |
| SMILES | CC(C)CC1C(=O)NC2CSSCC(C(=O)NC(C(=O)NC(C(=O)N1)CC(C)C)C(C)C)NC2=O |
| Canonical SMILES | CC(C)CC1C(=O)NC2CSSCC(C(=O)NC(C(=O)NC(C(=O)N1)CC(C)C)C(C)C)NC2=O |
| Description | Malformin C is a natural fungus-derived bicyclic pentapeptide that has antibacterial properties, particularly against species of Bacillus. Malformin C potently blocks the ability of bleomycin (Item No. 13877) to induce G2 arrest in human T-cell leukemia-derived Jurkat cells (IC50 = 0.9 nM). It less potently abrogates colchicine-induced M phase arrest in Jurkat cells (IC50 = 24 nM). Malformin C inhibits cell growth dose-dependently in Colon 38 and HCT 115 cancer cells (IC50s = 0.27 and 0.18 µM, respectively) but has a low therapeutic index against cancer xenografts when tested in mice. |
| Synonyms | Malformin B1b |
| Reference | 1.Kobbe, B.,Cushman, M.,Wogan, G.N., et al. Production and antibacterial activity of malforming C, a toxic metabolite of Aspergillus niger. Appl. Environ. Microbiol. 33(4), 996-997 (1977). |
| PubChem Compound | 21635794 |
| Last Modified | Nov 11 2021 |
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